Cas no 38574-14-0 (1,3,5-trimethylbenzene-2,4,6-d3)

• Product Name: 1,3,5-trimethylbenzene-2,4,6-d3
• CAS No: 38574-14-0
• MF: C₉H₁₂
• MW: 123.210067749023
• MDL: MFCD06658553
• CID: 923677
• PubChem ID: 12222411
• Update Time: 2025-06-10

1,3,5-trimethylbenzene-2,4,6-d3 Chemical and Physical Properties

Names and Identifiers

• 1,3,5-trimethylbenzene-2,4,6-d3
• 1,3,5-trideuterio-2,4,6-trimethylbenzene
• 2,4,6-Trideutero-1,3,5-trimethylbenzene
• D99437
• 38574-14-0
• 1,3,5-trideuterio-2,4,6-trimethyl-benzene
• DB-301016

• MDL： MFCD06658553
• Inchi： 1S/C9H12/c1-7-4-8(2)6-9(3)5-7/h4-6H,1-3H3/i4D,5D,6D
• InChI Key： AUHZEENZYGFFBQ-WVALGTIDSA-N
• SMILES： C1(C)C([2H])=C(C)C([2H])=C(C)C=1[2H]

Computed Properties

• Exact Mass: 123.112730621g/mol
• Monoisotopic Mass: 123.112730621g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 55
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1,3,5-trimethylbenzene-2,4,6-d3

1,3,5-Trimethylbenzene-2,4,6-d3 (CAS No. 38574-14-0): A Comprehensive Overview

The compound 1,3,5-trimethylbenzene-2,4,6-d3 (CAS No. 38574-14-0) is a unique derivative of benzene with significant applications in various scientific and industrial fields. This compound is characterized by its symmetrical structure, where three methyl groups are attached to the benzene ring at positions 1, 3, and 5, while deuterium atoms are incorporated at positions 2, 4, and 6. The presence of deuterium in specific positions makes this compound particularly valuable for specialized applications such as nuclear magnetic resonance (NMR) spectroscopy and isotopic labeling in chemical research.

Structural Analysis and Properties

The molecular formula of 1,3,5-trimethylbenzene-2,4,6-d3 is C9H9D3. Its molecular weight is approximately 129 g/mol. The compound exhibits a high degree of symmetry due to the equidistant placement of methyl groups and deuterium atoms on the benzene ring. This symmetry contributes to its stability and predictable chemical behavior. The compound is typically found in the crystalline form at room temperature and has a melting point of around 8°C and a boiling point of approximately 160°C under standard atmospheric pressure.

Synthesis and Production

The synthesis of 1,3,5-trimethylbenzene-2,4,6-d3 involves a multi-step process that includes the selective deuteration of benzene derivatives followed by alkylation to introduce methyl groups at specific positions. Recent advancements in catalytic deuteration techniques have significantly improved the yield and purity of this compound. Researchers have also explored the use of transition metal catalysts to facilitate the precise incorporation of deuterium atoms at desired positions on the aromatic ring.

Applications in Scientific Research

One of the most notable applications of 1,3,5-trimethylbenzene-2,4,6-d3 is in NMR spectroscopy as a reference compound for determining chemical shifts due to its well-defined proton and deuterium environments. Additionally, it serves as a valuable tool in isotopic labeling studies to track molecular transformations in complex reaction mechanisms.

In materials science,1,3,5-trimethylbenzene-2,4,6-d₃has been employed as a precursor for synthesizing advanced materials with tailored electronic properties.The compound's unique isotopic composition makes it an ideal candidate for studying hydrogen/deuterium exchange reactions under various conditions.Furthermore,it has found applications in pharmaceutical research for developing stable isotopically labeled drugs.

Recent Research Developments

Recent studies have focused on leveraging 1,3,5-trimethylbenzene-₂,₄,₆-d₃d₃" as a model system for understanding aromatic substitution reactions under extreme conditions such as high pressure or temperature variations.

In environmental science,this compound has been utilized to study the degradation pathways of aromatic hydrocarbons under simulated environmental conditions.The incorporation of deuterium allows researchers to monitor reaction kinetics with high precision using techniques like mass spectrometry.This has provided valuable insights into the fate of persistent organic pollutants in natural ecosystems.

Moreover,the use of CAS No.